Determination of fluocinolone acetonide in pharmaceutical preparations by differential-pulse polarography
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9810600100
Abstract
A simple differential-pulse polarographic method has been developed for the assay of fluocinolone acetonide in cream, gel and ointment. A 0.03 M solution of tetraethylammonium hydroxide containing 50%V/V of methanol at pH 11 was used as the supporting electrolyte. Commonly used preservatives and bases for the preparations were found not to interfere in the determination. A calibration graph was prepared by the method of standard additions. Results obtained using the proposed and official procedures were comparable.
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Journal Name:Analyst
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CAS no.: 16413-88-0